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Compound of Interest

Compound Name: 1,9-Thianthrenedicarboxylic acid

Cat. No.: B1619720 Get Quote

CAS Number: 86-67-9

This technical guide provides a comprehensive overview of 1,9-Thianthrenedicarboxylic
acid, a sulfur-containing heterocyclic compound. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
While detailed experimental data for 1,9-Thianthrenedicarboxylic acid is limited in publicly

accessible literature, the following table summarizes its basic chemical properties based on

available database information.

Property Value Source

CAS Number 86-67-9 Chemical Abstracts Service

Molecular Formula C₁₄H₈O₄S₂ PubChem

Molecular Weight 304.3 g/mol PubChem

Predicted XlogP 3.2 PubChem

Topological Polar Surface Area 125 Å² PubChem
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A specific, detailed experimental protocol for the synthesis of 1,9-Thianthrenedicarboxylic
acid is not readily available in the surveyed literature. However, the synthesis of thianthrene

and its derivatives generally involves the reaction of aromatic compounds with sulfur

monochloride or dichlorides, often in the presence of a catalyst. The synthesis of dicarboxylic

acid derivatives would likely involve the use of substituted starting materials or subsequent

functionalization of the thianthrene core.

A general approach for the synthesis of a related compound, a dicarboxylic acid derivative of a

1,4-dithiin, involved the hydrolysis of a diester precursor using potassium hydroxide in ethanol.

This suggests a potential synthetic route for 1,9-Thianthrenedicarboxylic acid could involve

the preparation of the corresponding diester followed by hydrolysis.

General Workflow for Dicarboxylic Acid Synthesis from a Diester Precursor:

Start with Diester Precursor

Hydrolysis
(e.g., KOH in Ethanol)

Acidification
(e.g., HCl)

Isolation and Purification
(e.g., Filtration, Recrystallization)
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Caption: A generalized workflow for the synthesis of a dicarboxylic acid from its diester

precursor.

Biological Activity and Signaling Pathways
There is currently a significant lack of publicly available data regarding the biological activity of

1,9-Thianthrenedicarboxylic acid. No quantitative data, such as IC50 or GI50 values, from

specific biological assays could be identified. Furthermore, no studies detailing its mechanism

of action or any associated signaling pathways have been found.

Research on other thianthrene derivatives has explored their potential in various applications,

including materials science and as redox mediators. However, this information is not directly

transferable to the dicarboxylic acid derivative and its potential biological effects.

The absence of biological data prevents the creation of diagrams for signaling pathways or

experimental workflows related to the bioactivity of 1,9-Thianthrenedicarboxylic acid.

Conclusion
1,9-Thianthrenedicarboxylic acid is a defined chemical entity with a known CAS number and

basic chemical properties. However, there is a notable gap in the scientific literature concerning

its synthesis and biological activity. The lack of detailed experimental protocols and the

absence of data on its effects in biological systems highlight an area for future research. For

scientists and drug development professionals, this compound represents an unexplored

chemical scaffold with potential for novel discoveries, should its synthesis and biological profile

be further investigated. Further research is required to elucidate its potential applications and to

understand its interactions with biological targets.

To cite this document: BenchChem. [1,9-Thianthrenedicarboxylic Acid: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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